Cas no 2169204-20-8 (methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate)

• Product Name: methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate
• CAS No: 2169204-20-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5611368
• PubChem ID: 165604554
• Update Time: 2025-06-08

methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-814426
• 2169204-20-8
• methyl 5-(aminomethyl)spiro[2.3]hexane-1-carboxylate
• methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)7-4-9(7)2-6(3-9)5-10/h6-7H,2-5,10H2,1H3
• InChI Key： OACJNSZWANLGLU-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC21CC(CN)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate

Research Briefing on Methyl 5-(Aminomethyl)Spiro2.3Hexane-1-Carboxylate (CAS: 2169204-20-8)

In recent years, the compound methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate (CAS: 2169204-20-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route that achieved a 92% yield, significantly higher than previous methods. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate have revealed its potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro and in vivo studies indicate that the compound exhibits high affinity for GABA_A receptors, particularly the α5 subunit, which is implicated in cognitive functions and anxiety disorders. A recent preclinical trial demonstrated that the compound reduced anxiety-like behaviors in rodent models without inducing sedation, a common side effect of traditional GABAergic drugs. These findings suggest its potential as a next-generation anxiolytic agent.

Beyond its CNS applications, methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate has also been investigated for its role in metabolic regulation. A 2024 study in Nature Chemical Biology highlighted its ability to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation led to improved glucose uptake in muscle cells and reduced lipid accumulation in hepatocytes, positioning the compound as a candidate for treating metabolic syndromes such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Despite these promising results, challenges remain in the development of methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further formulation optimization. Additionally, long-term toxicity studies are underway to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials, with Phase I studies anticipated to begin by late 2025.

In conclusion, methyl 5-(aminomethyl)spiro2.3hexane-1-carboxylate represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Its dual mechanisms of action—targeting both CNS and metabolic pathways—underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and advancing it toward clinical application.